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Introduction

Anhydrous aluminum bromide (AIBrs) is a versatile and highly reactive Lewis acid of significant
interest in organic synthesis and various industrial processes. Its strong electron-accepting
character makes it an effective catalyst for a range of chemical transformations, most notably
Friedel-Crafts reactions. This technical guide provides an in-depth overview of the core
physical and chemical properties of anhydrous AlBrs, detailed experimental protocols for its
synthesis and key reactions, and essential safety and handling procedures.

Physical Properties of Anhydrous AlBrs

Anhydrous aluminum bromide is a colorless to white or pale yellow crystalline solid.[1][2] It is a
hygroscopic and sublimable solid.[1] In its anhydrous form, it can appear as a white to
yellowish-red, lumpy solid with a pungent odor.[3][4]

Quantitative Physical Data

The key physical properties of anhydrous aluminum bromide are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula AlBr3 [3]
Molecular Weight 266.69 g/mol [31[5]

White to pale yellow/yellowish-
Appearance ] ) [11[3]
red crystalline solid/powder

Odor Pungent [31[5]
Melting Point 97.5°C [2][3][5][6]
Boiling Point 255 °C [21[31[5]
Density 3.2 g/cm3 [5]

Vapor Pressure 1 mm Hg at 81.3 °C [3]
Crystal Structure Monoclinic [7]

Chemical Properties and Reactivity

The chemical behavior of anhydrous AlBrs is dominated by its strong Lewis acidity and its high
reactivity towards moisture.

» Lewis Acidity: As a potent Lewis acid, AlBrs readily accepts electron pairs, making it an
excellent catalyst for various organic reactions, particularly Friedel-Crafts alkylation and
acylation.[8]

o Reactivity with Water: Anhydrous aluminum bromide reacts violently with water in an
exothermic reaction, hydrolyzing to form aluminum hydroxide and hydrobromic acid (HBr).[2]
It fumes in moist air due to this reaction.[3]

» Solubility: It is highly soluble in water, where it hydrolyzes, and is also soluble in many
organic solvents, including methanol, diethyl ether, and acetone.[2][7]

o Dimerization: In the solid state, in non-coordinating solvents, in the melt, and in the gas
phase, aluminum bromide exists predominantly as the dimer AlzBrs.[7] This dimer consists of
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two AlIBr4 tetrahedra sharing a common edge.[7] At high temperatures, the dimer dissociates
into the monomeric AlBrs form.[7]

e Reactions with Organic Compounds: It is a key catalyst in Friedel-Crafts reactions,
facilitating the formation of carbon-carbon bonds.[8] It can also act as a brominating agent.[8]

o Thermal Stability: AlBrs is thermally stable and can be heated to high temperatures without
decomposition, making it suitable for high-temperature applications.[8]

Experimental Protocols
Synthesis of Anhydrous Aluminum Bromide

The direct reaction of metallic aluminum with elemental bromine is a common method for the
laboratory synthesis of anhydrous AlBrs.[1]

Materials:

Aluminum granules or foil

Liquid bromine

Anhydrous solvent (e.g., hexane)

Reaction flask with a dropping funnel and reflux condenser

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

o Set up the reaction apparatus under an inert atmosphere to exclude moisture.
e Place the aluminum metal in the reaction flask.

» Slowly add liquid bromine to the aluminum via the dropping funnel. The reaction is highly
exothermic and may require initial gentle heating to start.[3]
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» Control the rate of bromine addition to maintain a steady reaction.

 After the addition is complete, the resulting aluminum bromide can be purified by distillation
or sublimation.

Determination of Melting Point for a Hygroscopic Solid

Due to its hygroscopic nature, special care must be taken when determining the melting point
of anhydrous AlBrs.

Materials:

Anhydrous AlBrs sample

Capillary tubes

Melting point apparatus

Glove box or dry bag

Sealing torch or flame

Procedure:

All sample manipulations should be performed in a glove box or under a dry, inert
atmosphere.

e Quickly load the finely powdered anhydrous AlBrs into a capillary tube.

« If the sample is highly sensitive, the open end of the capillary tube should be sealed using a
flame.[7]

» Place the sealed capillary tube into the melting point apparatus.

e Heat the sample at a steady and slow rate, especially near the expected melting point, to
ensure an accurate reading.[2][9]

e Record the temperature range from the first appearance of liquid to the complete liquefaction
of the solid.[9]
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Friedel-Crafts Acylation of Benzene

Anhydrous AlBrs is an effective catalyst for the acylation of aromatic compounds. The following

is a general procedure for the acylation of benzene with acetyl chloride.

Materials:

Anhydrous aluminum bromide (catalyst)

Benzene (substrate)

Acetyl chloride (acylating agent)

Anhydrous solvent (e.g., dichloromethane)

Reaction flask with a stirrer, dropping funnel, and reflux condenser under an inert
atmosphere

Ice bath

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a flask under an inert atmosphere, suspend anhydrous AlBrs in the anhydrous solvent and
cool the mixture in an ice bath.

Slowly add acetyl chloride to the stirred suspension.

After the formation of the acylium ion complex, slowly add benzene to the reaction mixture.

Once the addition is complete, remove the ice bath and allow the reaction to proceed at
room temperature.

The reaction is quenched by carefully pouring the mixture into a beaker of ice and
concentrated HCL.[10]
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e The organic layer is separated, washed (e.g., with sodium bicarbonate solution), dried, and
the solvent is removed to yield the crude product (acetophenone).[10]

e The product can be further purified by distillation.[10]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Moisture_Sensitivity_in_Lewis_Acid_Catalyzed_Ketone_Synthesis.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://venturacollegeorganicchemistry.weebly.com/uploads/1/4/2/3/1423190/12blexpt10friedelcrafts.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www2.chem.wisc.edu/deptfiles/OrgLab/acylation/CHEM%20344%20Chapter%2012%20Friedel-Crafts%20Acylation%20Spring%202013.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_Moisture_Sensitive_Oleic_Anhydride.pdf
https://chem.libretexts.org/Courses/Lansing_Community_College/LCC%3A_CHEM_161_-_General_Chemistry_Lab_I/Experiment_7%3A_Calorimetry
https://eureka.patsnap.com/report-lewis-acid-stability-in-extreme-reaction-conditions
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8799272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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